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Compound of Interest

Compound Name:
4-(1-Bromoethyl)-1,1-

dimethylcyclohexane

Cat. No.: B1376786 Get Quote

CAS Number: 1541820-82-9

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the chemical compound 4-(1-
bromoethyl)-1,1-dimethylcyclohexane. Due to the limited availability of published

experimental data, this guide focuses on summarizing the fundamental properties and

predicted characteristics of the molecule.

Chemical Identity and Physical Properties
4-(1-bromoethyl)-1,1-dimethylcyclohexane is a halogenated derivative of

dimethylcyclohexane. Its core structure consists of a cyclohexane ring substituted with a 1-

bromoethyl group at the 4-position and two methyl groups at the 1-position.

Table 1: Physicochemical Properties
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Property Value Source

CAS Number 1541820-82-9 [1][2][3][4]

Molecular Formula C₁₀H₁₉Br [1][4]

Molecular Weight 219.16 g/mol [4]

MDL Number MFCD21776206 [4]

Note: Experimental physical properties such as boiling point, melting point, and density are not

readily available in published literature.

Synthesis and Reactivity
Detailed experimental protocols for the synthesis of 4-(1-bromoethyl)-1,1-
dimethylcyclohexane are not extensively documented in publicly accessible scientific

literature. However, its structure suggests that it could be synthesized through standard organic

chemistry methodologies.

Logical Synthesis Workflow:

A plausible synthetic route could involve the bromination of 4-ethyl-1,1-dimethylcyclohexane.

This could potentially be achieved through a radical substitution reaction, for instance, using N-

bromosuccinimide (NBS) in the presence of a radical initiator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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